Cas no 2171151-40-7 (2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid)

• Product Name: 2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• CAS No: 2171151-40-7
• MF: C₃₃H₃₀N₂O₆
• MW: 550.601109027863
• CID: 6262918
• PubChem ID: 165574459
• Update Time: 2025-06-11

2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• 2-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
• 2171151-40-7
• EN300-1536678

• Inchi： 1S/C33H30N2O6/c1-21(40-19-22-11-3-2-4-12-22)30(31(36)34-29-18-10-9-17-27(29)32(37)38)35-33(39)41-20-28-25-15-7-5-13-23(25)24-14-6-8-16-26(24)28/h2-18,21,28,30H,19-20H2,1H3,(H,34,36)(H,35,39)(H,37,38)/t21-,30+/m0/s1
• InChI Key： RYXGVVSFTUONGJ-URAOTHONSA-N
• SMILES： O(C(N[C@@H](C(NC1C=CC=CC=1C(=O)O)=O)[C@H](C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 550.21038668g/mol
• Monoisotopic Mass: 550.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 869
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid

Introduction to 2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2171151-40-7)

2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid, identified by its CAS number 2171151-40-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule represents a convergence of advanced chemical synthesis and biological activity, making it a subject of considerable interest for researchers aiming to develop novel therapeutic agents.

The structure of this compound is characterized by its chiral center at the 2R,3S configuration, which is a critical feature for its biological activity. The presence of a benzyloxy group at the 3-position and an (9H-fluoren-9-yl)methoxycarbonyl amino group at the 2-position further enhances its molecular complexity. These structural elements contribute to the compound's potential interactions with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands that can modulate the activity of enzymes and receptors. The stereochemistry of 2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid aligns well with this trend, as its specific configuration may influence its binding affinity and selectivity towards certain biological targets. This has led to its exploration in various pharmacological contexts, including the treatment of metabolic disorders and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The combination of a benzoic acid core with a fluorenylmethoxycarbonyl (Fmoc) protected amino group provides a versatile scaffold that can be modified through various chemical reactions. This flexibility has made it valuable in synthetic chemistry, where researchers can append different functional groups to tailor the properties of the final product.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have been conducted to predict how 2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid interacts with biological targets such as enzymes and receptors. These simulations have provided insights into its binding mechanism and have helped guide the design of more effective derivatives.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of chiral auxiliaries during the synthesis is crucial for maintaining the desired stereochemistry. Techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve the correct configuration at key stereocenters.

From a pharmaceutical perspective, the potential therapeutic applications of 2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid are vast. Its structural features suggest that it may exhibit inhibitory activity against various enzymes involved in metabolic pathways. For instance, studies have hinted at its potential role in modulating glucose metabolism, making it an attractive candidate for research into diabetes management.

Moreover, the compound's ability to cross the blood-brain barrier has opened up avenues for research into neurodegenerative diseases such as Alzheimer's and Parkinson's. By targeting specific enzymatic pathways in the brain, this molecule could potentially slow down disease progression or alleviate symptoms. Preclinical studies are ongoing to evaluate these possibilities further.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The presence of a fluorenylmethoxycarbonyl group not only enhances the stability of the molecule but also influences its pharmacokinetic properties. Fluorine atoms are known to improve metabolic stability and binding affinity, making fluorinated compounds highly desirable in drug development.

In conclusion,2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2171151-40-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As synthetic methods continue to evolve and computational techniques become more sophisticated, the future prospects for this compound appear promising indeed.